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AKI-001 Drug Profile

Based on the search results, information on AKI-001 is sparse. The following table summarizes its known

and unknown characteristics from the drug database [1].

Attribute Description

DrugBank
ID

DB07266 [1]

Modality Small Molecule [1]

Known
Target

Aurora kinase A [1]

Known
Action

Aurora kinase inhibitor [1]

Status Experimental (Not approved in US or other regions) [1]

Key Gaps Indication, Pharmacology (Mechanism in disease context, PK/PD), Pre-clinical &
Clinical Data, Dosing, Toxicity Profile [1]
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AKI Signaling Pathways & Potential Experimental
Models

The core of your protocol will involve testing AKI-001 against relevant disease mechanisms. The table

below summarizes key signaling pathways and potential experimental models based on current AKI research

[2] [3] [4].

Pathway/Process
Pathway
Components

Potential Role in AKI
Suggested
Experimental Models

Macrophage
Signaling [2]

PI3K/AKT/mTOR,

NF-κB, TLR4

Regulates inflammation;

M1/M2 polarization
influences injury/repair [2].

LPS-induced AKI in

mice; In vitro
macrophage cultures [2].

Fibrosis & AKI-to-
CKD Transition [3]

mTOR/p70S6K,
Fibrillin-1

Promotes fibrosis and
chronic disease

progression [3].

CA/CPR (Cardiac
Arrest) mouse model [3].

Autophagy & Cell
Stress [4]

AMPK/mTOR,

Sigma-1R

Modulates cellular

cleanup and survival in
tubular cells [4].

LPS-induced HK-2 cell

model; Sepsis-AKI
animal models [4].

Core Biomarkers for Efficacy Assessment

Incorporating validated biomarkers is crucial for assessing drug efficacy and understanding the mechanism

of action. The table below lists promising biomarkers for AKI [5] [6] [7].

Biomarker
Sample
Type

Proposed Biological/Clinical Role
Performance (AUC where
reported)

[TIMP-
2]·[IGFBP7]

Urine Induces G1 cell cycle arrest in
tubular cells; indicates cellular

stress [5] [6].

0.80 for predicting
moderate/severe AKI within 12 hrs

[5] [7].
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Biomarker
Sample
Type

Proposed Biological/Clinical Role
Performance (AUC where
reported)

NGAL Urine,

Plasma

Marker of tubular damage;

upregulated early after injury [6] [7].

~0.72-0.96 across different clinical

settings (e.g., cardiac surgery,
ICU) [7].

KIM-1 Urine Transmembrane protein expressed
in proximal tubule after injury [6] [7].

~0.69-0.85 (e.g., 0.85 in cardiac
surgery, 0.77 in ICU) [7].

AKI Signaling Pathway Diagrams

Based on the pathways identified in your search results, here are diagrams illustrating key signaling networks

in AKI. You can use these as a reference to hypothesize how AKI-001 might interact with these pathways.
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Macrophage signaling pathways in AKI show potential therapeutic targets [2].
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The AMPK/mTOR pathway regulates autophagy and is a potential therapeutic target for sepsis-induced AKI

[4].

Suggested Protocol Development Strategy

Given the limited specific data on AKI-001, I suggest a systematic approach to building your protocol:

Start with the Known: Use the fact that AKI-001 is an Aurora Kinase A inhibitor as your foundational

hypothesis [1]. The primary question for your protocol is: Could inhibiting Aurora Kinase A with
AKI-001 have a therapeutic effect in AKI?
Leverage General AKI Biology: Integrate the signaling pathways and biomarkers outlined above to
design your experiments.
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Mechanistic Studies: Test AKI-001 in the suggested in vitro and in vivo models [2] [3] [4].

Efficacy Readouts: Use the combination of functional markers (serum creatinine), tissue
damage markers (histology), and the novel biomarkers (e.g., [TIMP-2]·[IGFBP7], NGAL) to get

a comprehensive view of drug effect [5] [6] [7].
Consult Additional Sources: You will likely need to perform a deeper search on Aurora Kinase
inhibition in the context of kidney disease, inflammation, and fibrosis to form a stronger
mechanistic hypothesis.

I hope this structured overview provides a solid foundation for your research protocol development. The

field of AKI biomarker research is particularly advanced and can offer robust tools for your investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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